Cas no 852138-70-6 (2-oxo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-2H-chromene-3-carboxamide)

• Product Name: 2-oxo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-2H-chromene-3-carboxamide
• CAS No: 852138-70-6
• MF: C₂₃H₂₀N₂O₃
• MW: 372.416505813599
• CID: 5801520
• PubChem ID: 4134620
• Update Time: 2025-06-29

2-oxo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-N-((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, 2-oxo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]-
• AKOS024592078
• 2-oxo-N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)chromene-3-carboxamide
• F0651-0362
• 2-oxo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]-2H-chromene-3-carboxamide
• 852138-70-6
• 2-oxo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-2H-chromene-3-carboxamide

• Inchi： 1S/C23H20N2O3/c26-22(18-12-15-5-1-4-8-21(15)28-23(18)27)24-13-14-9-10-20-17(11-14)16-6-2-3-7-19(16)25-20/h1,4-5,8-12,25H,2-3,6-7,13H2,(H,24,26)
• InChI Key： LMHRXYKQMHQEPS-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(NCC1C=CC2NC3=C(C=2C=1)CCCC3)=O

Computed Properties

• Exact Mass: 372.14739250g/mol
• Monoisotopic Mass: 372.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• Boiling Point: 711.4±60.0 °C(Predicted)
• pka: 12.74±0.20(Predicted)

Additional information on 2-oxo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-2H-chromene-3-carboxamide

Introduction to 2-oxo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-2H-chromene-3-carboxamide (CAS No. 852138-70-6)

2-oxo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-2H-chromene-3-carboxamide, identified by its CAS number 852138-70-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural features and biological activities, making it a promising candidate for further research and development.

The molecular structure of 2-oxo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-2H-chromene-3-carboxamide incorporates several key pharmacophoric elements. The presence of a chromene core, combined with a carbazole moiety, suggests potential interactions with biological targets that are relevant to various therapeutic areas. Specifically, the chromene scaffold is known for its antioxidant properties and its role in modulating enzyme activities, while the carbazole ring is frequently associated with neuroprotective and anti-inflammatory effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have indicated that the< strong> 2H-chromene moiety in this molecule may interact with enzymes involved in metabolic pathways related to inflammation and oxidative stress. This has opened up avenues for exploring its potential as an anti-inflammatory agent or a protector against oxidative damage.

The< strong>tetrahydro-1H-carbazol-6-yl group adds another layer of complexity to the compound's biological profile. Carbazole derivatives have been extensively studied for their pharmacological properties, including their ability to modulate neurotransmitter systems. In particular, the 6-position of the carbazole ring is often modified to enhance binding affinity to specific receptors or enzymes. This modification may contribute to the compound's potential as a neuroprotective agent or as a modulator of central nervous system (CNS) functions.

In vitro studies have begun to shed light on the pharmacological profile of 2-oxo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-2H-chromene-3-carboxamide. Initial experiments suggest that it may exhibit inhibitory effects on certain inflammatory pathways by interacting with key enzymes such as COX-2 and LOX. Additionally, preliminary data indicate potential interactions with receptors involved in pain perception and neurotransmitter release. These findings align with the growing interest in developing multi-targeted therapeutics that can address multiple aspects of disease pathology simultaneously.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex molecular framework efficiently. The synthetic route also emphasizes sustainability by minimizing waste and optimizing reaction conditions for energy efficiency.

The development of novel pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. The< strong>chromene-< strong>carbazole hybrid structure of this compound offers a unique opportunity to explore this relationship further. By systematically modifying different parts of the molecule, researchers can gain insights into which structural features are most critical for biological activity. This information can then be used to design more potent and selective drug candidates.

The potential applications of 2-oxo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-2H-chromene-3-carboxamide extend beyond inflammation and neuroprotection. Its molecular structure suggests potential utility in other therapeutic areas as well. For instance, the compound's ability to interact with various biological targets may make it useful in treating conditions related to metabolic disorders or cardiovascular diseases.

Ongoing research is focused on elucidating the detailed mechanism of action of this compound. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being used to determine how it interacts with its target proteins at the atomic level. These studies will provide critical insights into how the compound exerts its effects and will guide future modifications for improved efficacy.

The pharmaceutical industry is increasingly interested in developing drugs based on natural product-inspired structures. The< strong>tetrahydro-1H-carbazol moiety is inspired by natural products known for their biological activities, suggesting that this compound may have additional therapeutic benefits beyond those currently identified. By leveraging nature's own chemical libraries, researchers hope to discover new treatments for a wide range of diseases.

In conclusion,< strong>2 oxo N ( 2349 tetrahydro 1 H carbazol 6 yl ) methyl 2 H chromene 3 carboxamide, CAS No.< strong>852138 70 6, represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties grows, so too does its potential as a therapeutic agent for various human diseases.